![molecular formula C14H14O3 B6297333 4-(3,4-Dimethoxyphenyl)phenol, 95% CAS No. 17190-05-5](/img/structure/B6297333.png)
4-(3,4-Dimethoxyphenyl)phenol, 95%
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Overview
Description
4-(3,4-Dimethoxyphenyl)phenol, 95% (4-DMPP) is a phenolic compound found in a wide range of foods, beverages, and herbal medicines. It is a naturally occurring compound with a wide variety of biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties. 4-DMPP has been studied for its potential therapeutic applications in a variety of diseases, including cancer and cardiovascular diseases.
Mechanism of Action
The mechanism of action of 4-(3,4-Dimethoxyphenyl)phenol, 95% is not fully understood. Studies have suggested that 4-(3,4-Dimethoxyphenyl)phenol, 95% has antioxidant properties, which could be responsible for its anti-inflammatory and anti-cancer effects. Additionally, 4-(3,4-Dimethoxyphenyl)phenol, 95% has been found to inhibit the activity of enzymes involved in the synthesis of pro-inflammatory molecules, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
4-(3,4-Dimethoxyphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. Studies have shown that 4-(3,4-Dimethoxyphenyl)phenol, 95% has anti-inflammatory and antioxidant properties, which could be responsible for its anti-cancer effects. Additionally, 4-(3,4-Dimethoxyphenyl)phenol, 95% has been found to inhibit the activity of enzymes involved in the synthesis of pro-inflammatory molecules, such as prostaglandins and leukotrienes.
Advantages and Limitations for Lab Experiments
4-(3,4-Dimethoxyphenyl)phenol, 95% is a relatively easy compound to synthesize in a laboratory setting. The reaction is simple and can be carried out at room temperature. Additionally, 4-(3,4-Dimethoxyphenyl)phenol, 95% is a relatively stable compound and is not susceptible to degradation. However, the purity of the product is limited to 95%, which could be a limiting factor for some experiments.
Future Directions
There are a number of potential future directions for the study of 4-(3,4-Dimethoxyphenyl)phenol, 95%. Further studies are needed to elucidate the mechanism of action of 4-(3,4-Dimethoxyphenyl)phenol, 95% and to determine its potential for therapeutic applications. Additionally, further studies are needed to investigate the potential of 4-(3,4-Dimethoxyphenyl)phenol, 95% as an antimicrobial and antifungal agent. Additionally, further studies are needed to investigate the potential of 4-(3,4-Dimethoxyphenyl)phenol, 95% as an antioxidant and anti-inflammatory agent. Finally, further studies are needed to investigate the potential of 4-(3,4-Dimethoxyphenyl)phenol, 95% as a chemopreventive agent.
Synthesis Methods
4-(3,4-Dimethoxyphenyl)phenol, 95% is synthesized by the reaction of 3,4-dimethoxyphenol and bromobenzene in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and yields a 95% pure product. The reaction is simple and can be carried out in a laboratory setting.
Scientific Research Applications
4-(3,4-Dimethoxyphenyl)phenol, 95% has been studied for its potential therapeutic applications. It has been investigated for its potential to inhibit tumor growth, reduce inflammation, and reduce oxidative stress. Studies have also shown that 4-(3,4-Dimethoxyphenyl)phenol, 95% has anti-cancer properties, including the ability to induce apoptosis in cancer cells. Additionally, 4-(3,4-Dimethoxyphenyl)phenol, 95% has been studied for its potential to inhibit the growth of bacteria and fungi.
properties
IUPAC Name |
4-(3,4-dimethoxyphenyl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O3/c1-16-13-8-5-11(9-14(13)17-2)10-3-6-12(15)7-4-10/h3-9,15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGJMTKOXEAUFRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=C(C=C2)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50552125 |
Source
|
Record name | 3',4'-Dimethoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50552125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethoxyphenyl)phenol | |
CAS RN |
17190-05-5 |
Source
|
Record name | 3',4'-Dimethoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50552125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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